1-(3-Fluoro-benzyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• InChI: InChI=1S/C18H24BFN2O2/c1-12-16(19-23-17(3,4)18(5,6)24-19)13(2)22(21-12)11-14-8-7-9-15(20)10-14/h7-10H,11H2,1-6H3
• InChI Key: LTMATVYDEFXJNP-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(N(N=C2C)CC3=CC(=CC=C3)F)C
• Molecular Formula: C18H24BFN2O2
• DSSTOX Substance ID: DTXSID601114688
• Molecular Weight: 330.2 g/mol
• CAS No.: 1450642-70-2

Description

1-(3-Fluoro-benzyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole is an organic compound that features a pyrazole ring substituted with a fluorobenzyl group and a boronic ester

Scientific Research Applications

1-(3-Fluoro-benzyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole has several applications in scientific research:

Organic Synthesis: Used as a building block in the synthesis of more complex molecules.

Medicinal Chemistry:

Material Science: Used in the synthesis of novel materials with specific properties.

Mechanism of Action

Target of Action

Compounds with similar structures, such as boric acid ester intermediates with benzene rings, have been used as enzyme inhibitors or specific ligand drugs .

Mode of Action

It is known that boric acid compounds, which are structurally similar, can lead to apoptosis of certain cancer cells by producing highly reactive oxygen species .

Biochemical Pathways

Similar compounds have been used in the organic synthesis of drugs, often used in glycol protection, asymmetric synthesis of amino acids, diels–alder and suzuki coupling reactions .

Result of Action

Similar compounds have been found to induce apoptosis and necrosis of certain cancer cells in the process of inducing oxidative stress .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, it could potentially be harmful if ingested, inhaled, or if it comes into contact with the skin. Appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new drugs or materials. This could involve studying its reactivity, its interactions with other compounds, and its effects in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Fluoro-benzyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole typically involves a multi-step process. One common method includes the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone under acidic conditions.

Introduction of the Fluorobenzyl Group: The fluorobenzyl group can be introduced via a nucleophilic substitution reaction using a suitable fluorobenzyl halide.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-(3-Fluoro-benzyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole undergoes various chemical reactions, including:

Suzuki-Miyaura Cross-Coupling: This reaction involves the coupling of the boronic ester with aryl or vinyl halides in the presence of a palladium catalyst to form carbon-carbon bonds.

Oxidation: The boronic ester group can be oxidized to form the corresponding alcohol or phenol.

Reduction: The fluorobenzyl group can undergo reduction reactions to form the corresponding benzyl alcohol or alkane.

Common Reagents and Conditions

Palladium Catalysts: Used in cross-coupling reactions.

Oxidizing Agents: Such as hydrogen peroxide or sodium periodate for oxidation reactions.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride for reduction reactions.

Major Products

Cross-Coupling Products: Aryl or vinyl-substituted pyrazoles.

Oxidation Products: Alcohols or phenols.

Reduction Products: Benzyl alcohols or alkanes.

Comparison with Similar Compounds

Similar Compounds

• 1-Benzylpyrazole-4-boronic acid pinacol ester
• Methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Synthesis routes and methods

Procedure details

Using similar reaction conditions as described in (step i of Intermediate-2), 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (1 g, 4.5 mmol) was reacted with 3-fluoro benzyl bromide (1.02 g, 5.4 mmol) in DMF (10 ml) and potassium carbonate (1.86 g, 13.5 mmol) to afford 1.4 g (94.59% yield) of the pure product.